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Compound of Interest

Compound Name:
(2-Bromo-4,5-

difluorophenyl)methanol

Cat. No.: B572633 Get Quote

An In-depth Technical Guide to the Safety and Handling of (2-Bromo-4,5-
difluorophenyl)methanol

This guide provides comprehensive safety and handling information for (2-Bromo-4,5-
difluorophenyl)methanol, intended for researchers, scientists, and professionals in drug

development. The following sections detail the hazards, protective measures, and procedures

necessary for the safe use of this compound.

Hazard Identification and Classification
(2-Bromo-4,5-difluorophenyl)methanol is a hazardous chemical that requires careful

handling to avoid adverse health effects. The primary hazards are associated with its potential

toxicity and irritant properties.

GHS Hazard Statements:

Harmful if swallowed, in contact with skin, or if inhaled (H302+H312+H332).

Causes skin irritation (H315).[1]

Causes serious eye irritation (H319).[1]

May cause respiratory irritation (H335).[1]
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Signal Word: Warning

Hazard Pictogram:

Exclamation mark (GHS07)

Physical and Chemical Properties
A summary of the known physical and chemical properties of (2-Bromo-4,5-
difluorophenyl)methanol is provided in the table below.

Property Value Reference

CAS Number 476620-55-0

Molecular Formula C₇H₅BrF₂O [2]

Molecular Weight 223.02 g/mol

Boiling Point 75-76 °C

Physical Form Solid-Powder

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling (2-Bromo-
4,5-difluorophenyl)methanol to minimize exposure.
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PPE Category
Recommended
Specification

Rationale

Eye and Face Protection

Chemical splash goggles

meeting EN166 or equivalent

standards.[3] A face shield

should be considered for

splash-prone activities.[4]

To protect eyes from splashes

and airborne particles that can

cause serious irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[5] A

lab coat must be worn.[4]

To prevent skin contact, which

can be harmful and cause

irritation.[1]

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges

should be used if ventilation is

inadequate or dust is

generated.[4][5]

To prevent inhalation of

harmful dust or vapors that

may cause respiratory

irritation.[1]

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[3][4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[6]

Keep away from heat, sparks, and open flames.[3][7]

Keep containers tightly closed when not in use.[3][6][7]

Do not eat, drink, or smoke when using this product.[6]

Storage:
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Store in a cool, dry, and well-ventilated place.[3][7][8]

Keep containers tightly closed.[3][6][7]

Store locked up.

Protect from light.[9]

Experimental Protocols
General Handling Workflow
The following diagram illustrates a standard workflow for handling (2-Bromo-4,5-
difluorophenyl)methanol in a laboratory setting.

Preparation:
- Review SDS

- Assemble PPE
- Prepare work area in fume hood

Weighing and Transfer:
- Use ventilated balance enclosure

- Handle carefully to avoid dust generation

Reaction Setup:
- Conduct in fume hood

- Ensure proper ventilation

Post-Procedure:
- Decontaminate surfaces and equipment

- Remove PPE correctly

Waste Disposal:
- Segregate waste

- Dispose of in labeled, sealed containers

Click to download full resolution via product page
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Caption: General workflow for handling (2-Bromo-4,5-difluorophenyl)methanol.

Spill Response Protocol
In the event of a spill, follow these steps to ensure safe cleanup.

Evacuate and Secure Area:
- Alert others

- Restrict access

Don Appropriate PPE:
- Including respiratory protection

Contain and Absorb Spill:
- Use inert absorbent material (e.g., sand, vermiculite)

- Avoid raising dust

Collect and Dispose of Waste:
- Place contaminated materials in a sealed container

- Label as hazardous waste

Decontaminate Area:
- Clean the spill area thoroughly

Click to download full resolution via product page

Caption: Spill response protocol for (2-Bromo-4,5-difluorophenyl)methanol.

First-Aid Measures
In case of exposure, immediate medical attention is necessary.
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Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[3]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

symptoms occur.[3]

Inhalation

Remove to fresh air. Get medical attention

immediately if symptoms occur. If not breathing,

give artificial respiration.[3]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Do NOT induce vomiting. Get

medical attention if symptoms occur.[3][10]

Disposal Considerations
All waste containing (2-Bromo-4,5-difluorophenyl)methanol must be treated as hazardous

waste.

Waste Segregation: Collect solid and liquid waste in separate, clearly labeled, and sealed

containers.[11]

Disposal: Dispose of contents and containers to an approved waste disposal plant in

accordance with local, state, and federal regulations.[3][6][7]

Logical Relationships in Safety and Handling
The following diagram illustrates the logical flow of safety and handling procedures, from initial

receipt to final disposal.
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Pre-Handling

Handling

Post-Handling

Receive Chemical

Review Safety Data Sheet (SDS)

Prepare Engineering Controls (Fume Hood)

Select and Don Personal Protective Equipment (PPE)

Perform Experimental Work

Decontaminate Work Area

Properly Store or Dispose of Chemical

Doff and Dispose of Contaminated PPE

Wash Hands

Click to download full resolution via product page

Caption: Logical flow of safety procedures for handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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